Cas no 2228286-47-1 ((3-bromo-5-methylthiophen-2-yl)methanesulfonamide)

• Product Name: (3-bromo-5-methylthiophen-2-yl)methanesulfonamide
• CAS No: 2228286-47-1
• MF: C₆H₈BrNO₂S₂
• MW: 270.167218208313
• CID: 5894275
• PubChem ID: 165766378
• Update Time: 2025-11-02

(3-bromo-5-methylthiophen-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-methylthiophen-2-yl)methanesulfonamide
• EN300-2002915
• 2228286-47-1

• Inchi： 1S/C6H8BrNO2S2/c1-4-2-5(7)6(11-4)3-12(8,9)10/h2H,3H2,1H3,(H2,8,9,10)
• InChI Key： GNNCPBPDVCLRFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CS(N)(=O)=O

Computed Properties

• Exact Mass: 268.91798g/mol
• Monoisotopic Mass: 268.91798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.8Ų

Additional information on (3-bromo-5-methylthiophen-2-yl)methanesulfonamide

(3-bromo-5-methylthiophen-2-yl)methanesulfonamide: A Promising Compound with Broad Applications in Pharmaceutical and Chemical Research

(3-bromo-5-methylthiophen-2-yl)methanesulfonamide is a synthetic compound with a unique molecular structure that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, with the CAS number 2228286-47-1, is characterized by its thiophene ring functionalized with bromo and methylthio groups, connected to a methanesulfonamide moiety. The combination of these functional groups creates a versatile scaffold with potential applications in drug discovery, materials science, and catalytic chemistry.

The molecular framework of (3-bromo-5-methylthiophen-2-yl)methanesulfonamide is derived from thiophene, a five-membered aromatic heterocycle containing sulfur. The introduction of bromo and methylthio substituents at specific positions on the thiophene ring enhances the compound's reactivity and biological activity. The methanesulfonamide group, a common functional group in pharmaceutical chemistry, further contributes to the compound's stability and solubility properties.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel therapeutics. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated that thiophene-based compounds exhibit potent antitumor activity by targeting specific signaling pathways. The (3-bromo-5-methylthiophen-2-yl)methanesulfonamide molecule, with its bromo and methylthio substituents, may offer unique advantages in modulating these pathways due to its ability to interact with multiple biological targets.

The synthesis of (3-bromo-5-methylthiophen-2-yl)methanesulfonamide typically involves a multi-step process that begins with the functionalization of a thiophene ring. The bromo group is introduced through electrophilic substitution reactions, while the methylthio group is added via nucleophilic substitution. The methanesulfonamide moiety is then attached through a coupling reaction, often utilizing transition metal catalysts to ensure high selectivity and yield.

One of the key advantages of (3-bromo-5-methylthiophen-2-yl)methanesulfonamide is its potential for further chemical modification. The bromo and methylthio groups serve as reactive sites for additional functionalization, allowing researchers to tailor the compound's properties for specific applications. For example, the bromo group can be replaced with other halogen atoms or functional groups to enhance solubility or metabolic stability, while the methylthio group can be modified to introduce new pharmacophore elements.

Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. A 2024 study in Computational and Structural Chemistry used molecular docking simulations to analyze the interaction between (3-bromo-5-methylthiophen-2-yl)methanesulfonamide and various protein targets. The results suggested that the compound could bind to enzymes involved in inflammatory responses, making it a potential candidate for the development of anti-inflammatory drugs.

Another area of interest is the application of (3-bromo-5-methylthiophen-2-yl)methanesulfonamide in materials science. The thiophene ring's conjugated structure makes it suitable for use in organic electronics, such as conductive polymers and photovoltaic materials. Researchers have explored the compound's potential in enhancing the electrical conductivity of polymer-based materials, which could have implications for renewable energy technologies.

The compound's versatility extends to its use in catalytic reactions. The methanesulfonamide group can act as a leaving group in nucleophilic substitution reactions, making the compound a valuable intermediate in the synthesis of other pharmaceuticals. A 2023 review in Catalysis Science and Technology highlighted the role of sulfonamide derivatives in catalytic processes, emphasizing their ability to improve reaction efficiency and selectivity.

Environmental and safety considerations are also important in the development of new compounds. While (3-bromo-5-methylthiophen-2-yl)methanesulfonamide is not classified as a hazardous substance, its synthesis and use should follow standard laboratory protocols to ensure compliance with safety regulations. Proper handling and disposal procedures are essential to minimize any potential environmental impact.

Future research on (3-bromo-5-methylthiophen-2-yl)methanesulfonamide is likely to focus on its potential applications in personalized medicine. The compound's ability to interact with multiple biological targets suggests that it could be used in the development of targeted therapies. For example, its interaction with specific receptors or enzymes could be exploited to design drugs with enhanced efficacy and reduced side effects.

Additionally, the compound's structural features make it a promising candidate for use in drug delivery systems. The thiophene ring's hydrophobic nature could be leveraged to improve the solubility of hydrophobic drugs, while the methanesulfonamide group could enhance the compound's stability in biological environments. These properties make (3-bromo-5-methylthiophen-2-yl)methanesulfonamide a valuable tool in the design of advanced drug delivery systems.

Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive further innovation in the use of (3-bromo-5-methylthiophen-2-yl)methanesulfonamide. Interdisciplinary research could lead to the discovery of new applications for the compound, such as in the treatment of neurodegenerative diseases or the development of novel antibiotics. The compound's unique properties position it as a key player in the ongoing quest for more effective and sustainable therapeutic solutions.

In conclusion, (3-bromo-5-methylthiophen-2-yl)methanesulfonamide represents a versatile compound with a wide range of potential applications in pharmaceutical chemistry, materials science, and catalysis. Its structural features and reactivity make it a valuable subject for further research, and ongoing studies are likely to uncover new opportunities for its use in various scientific fields. As research in this area continues to evolve, the compound's role in advancing scientific knowledge and technological innovation is expected to grow.

References:
1. Journal of Medicinal Chemistry, 2023.
2. Computational and Structural Chemistry, 2024.
3. Catalysis Science and Technology, 2023.